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Compound of Interest

Compound Name: Dichloroglyoxime

Cat. No.: B8113669

Get Quote

An In-depth Technical Guide on the Core Properties, Synthesis, and Applications of

Dichloroglyoxime (C₂H₂Cl₂N₂O₂) for Researchers, Scientists, and Drug Development

Professionals.

Dichloroglyoxime, with the molecular formula C₂H₂Cl₂N₂O₂, is a versatile chemical compound

utilized across various scientific disciplines. It serves as a crucial building block in the synthesis

of energetic materials and nitrogen-rich heterocyclic compounds.[1][2] Its utility also extends to

coordination chemistry, where it acts as a ligand, and analytical chemistry, as a reagent for

metal ion detection.[2][3] Furthermore, dichloroglyoxime has demonstrated antimicrobial

properties and functions as an enzyme inhibitor, making it a compound of interest in

biochemical and pharmaceutical research.[4][5]

Core Molecular and Physical Properties
Dichloroglyoxime is a crystalline solid, with its appearance described as white, orange, or

green.[3] It is known to be soluble in polar organic solvents.[5][6] While precise quantitative

solubility data is not readily available in the literature, its solubility in solvents like

dimethylformamide (DMF) is utilized in its synthesis. A summary of its key physical and

chemical properties is presented below.
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Property Value Source(s)

IUPAC Name

(1E,2E)-N,N'-

dihydroxyethanediimidoyl

dichloride

[7]

Molecular Formula C₂H₂Cl₂N₂O₂ [7]

Molecular Weight 156.95 g/mol [7]

CAS Number 2038-44-0 [3]

SMILES String C(=N/O)(\Cl)/C(=N\O)/Cl [7]

Melting Point
200-204 °C[3], 213 °C

(decomposes)[4], 202 °C[8]
[3][4][8]

Boiling Point 335 °C [4]

Density 1.8 ± 0.1 g/cm³ [4]

Vapor Pressure 0 mmHg at 25 °C [4]

pKa (Predicted) 3.45 ± 0.10 [9]

Synthesis of Dichloroglyoxime
The synthesis of dichloroglyoxime can be achieved through various methods, primarily

involving the chlorination of glyoxime. Historically, this was performed using elemental chlorine

gas, a method that is effective but involves hazardous materials.[1] More contemporary,

"greener" methods utilize N-chlorosuccinimide (NCS) as the chlorinating agent, offering a safer

alternative with comparable yields.[1][10]

Experimental Protocols
1. Traditional Synthesis using Chlorine Gas

This method involves the direct chlorination of glyoxime using elemental chlorine gas in an

alcoholic solvent at low temperatures.

Materials: Glyoxime, 95% ethanol, chlorine gas, chloroform.
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Procedure:

Suspend glyoxime (e.g., 17.6 g) in 95% ethanol (e.g., 200 ml) in a reaction vessel

equipped with a stirrer and a gas inlet.[6]

Cool the suspension to -20 °C using a suitable cooling bath.[6]

Bubble chlorine gas through the stirred suspension for approximately 30 minutes while

maintaining the temperature at -20 °C.[6]

After the reaction is complete, evaporate the ethanol under reduced pressure.[1]

Wash the resulting crystals with chloroform.[1]

Isolate the dichloroglyoxime product by filtration. This process typically yields the product

in the range of 77-97%.[1][6]

2. Modern "Greener" Synthesis using N-Chlorosuccinimide (NCS)

This safer, more modern approach avoids the use of hazardous chlorine gas.

Materials: Glyoxime, N-chlorosuccinimide (NCS), dimethylformamide (DMF), lithium chloride

(LiCl), water, diethyl ether.

Procedure:

Dissolve glyoxime and N-chlorosuccinimide in DMF in a reaction vessel.

Allow the reaction to proceed. The use of NCS in DMF is advantageous as NCS is an

easily handled solid.[1][9]

Upon completion of the reaction, perform a workup using a lithium chloride solution.[1][10]

The original NCS/DMF method reported extracting the product with diethyl ether after

dilution with water, followed by recrystallization from toluene, which could lead to the

formation of a complex with DMF.[1][9]
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The improved method with a LiCl-based workup provides dichloroglyoxime in high purity

with a yield of around 75%.[9]

Chemical Reactivity and Applications
Dichloroglyoxime is a valuable precursor in organic synthesis, particularly for nitrogen-rich

heterocyclic compounds such as tetrazoles and furazans, which are themselves important in

the development of pharmaceuticals and energetic materials.[2] In the field of coordination

chemistry, it functions as a versatile ligand, forming stable complexes with various transition

metals.[2] It is also employed as a chelating agent in analytical chemistry for the detection and

quantification of metal ions, most notably nickel.[2][3]

Biological Activity and Mechanisms of Action
Dichloroglyoxime exhibits notable biological activity, primarily as an antimicrobial agent and

an enzyme inhibitor.

Antimicrobial Action

The antimicrobial properties of dichloroglyoxime are attributed to its ability to react with

components of the bacterial cell wall. It is proposed to chlorinate proteins and react with

hydroxyl groups on the cell wall, leading to cross-linking and inactivation of the peptidoglycan

layer, ultimately inhibiting bacterial growth.[4]

Proposed Antimicrobial Workflow of Dichloroglyoxime
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Click to download full resolution via product page

Proposed antimicrobial mechanism of dichloroglyoxime.

Enzyme Inhibition

Dichloroglyoxime has been identified as a reversible, uncompetitive inhibitor of the enzyme

lysozyme, with a reported inhibition constant (Ki) of 52 µM.[5] Uncompetitive inhibition occurs

when the inhibitor binds only to the enzyme-substrate complex, not to the free enzyme. This

binding alters the enzyme's conformation, preventing the conversion of the substrate to

product.

Uncompetitive Inhibition of Lysozyme by Dichloroglyoxime
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Uncompetitive inhibition of lysozyme by dichloroglyoxime.

Hypothetical Signaling Pathway in Eukaryotic Cells
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While direct studies on the effects of dichloroglyoxime on eukaryotic signaling pathways are

limited, research on other oxime-containing compounds provides a basis for a hypothetical

mechanism of action. Some aldoximes have been shown to induce mitochondria-mediated

apoptosis through the activation of MAPK (mitogen-activated protein kinase) signaling

pathways, such as ERK1/2 and p38.[1] This suggests that dichloroglyoxime, as an oxime-

containing compound, could potentially trigger similar pathways in certain cell types, leading to

programmed cell death. This is of particular interest for drug development professionals

exploring its potential as an anticancer agent.
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Hypothetical Apoptosis Induction by Dichloroglyoxime
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Hypothetical signaling pathway for apoptosis induction.
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Toxicology and Safety
Comprehensive toxicological data, such as LD50 values for oral, dermal, or inhalation routes,

are not available for dichloroglyoxime in published literature and safety data sheets.[11] As

with any chemical reagent, it should be handled with appropriate personal protective equipment

in a well-ventilated area. The historical synthesis method involving chlorine gas presents

significant inhalation hazards.[1] The "greener" synthesis using NCS is recommended for

improved laboratory safety.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8113669/docs#dichloroglyoxime-a-technical-guide-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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